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Historical Uses and Applications

Dimetridazole (DMZ), a 5-nitroimidazole, was developed as a broad-spectrum antiprotozoal and

antibacterial agent [1] [2].

Primary Use in Poultry: It was primarily used to prevent and treat histomoniasis (blackhead

disease) in turkeys and chickens [1] [3]. The drug was often administered as a feed additive for its
efficacy and cost-effectiveness [4] [3].

Use in Other Livestock: In pigs, it treated hemorrhagic enteritis and swine dysentery. In cattle, it was
used for genital trichomoniasis [1] [3].

Mechanism of Action

The antimicrobial activity of 5-nitroimidazoles like DMZ relies on the reduction of the nitro group on the

imidazole ring under anaerobic conditions [5].

Prodrug Activation: In susceptible anaerobic bacteria and protozoa, the nitro group undergoes
enzymatic reduction, forming reactive, toxic intermediates [6].

Cellular Damage: These reactive compounds cause DNA strand breaks and disrupt nucleic acid
synthesis, leading to cell death [1] [5].

Bacterial Resistance: In resistant strains of Bacteroides fragilis, the nimA gene encodes a reductase
that reduces the nitro group directly to a non-toxic amine metabolite, preventing the formation of the
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damaging intermediates [6].

The diagram below illustrates the metabolic activation of dimetridazole and its cellular impacts.
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Metabolic activation and resistance pathway of Dimetridazole.

Regulatory Status and Safety

Due to toxicological concerns, the legal use of DMZ in food-producing animals has drastically changed.

Safety Concerns: DMZ and its metabolites are suspected carcinogens and mutagens [1] [5]. This
genotoxic potential means no safe residue level can be established [4].

Current Prohibitions:
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European Union: DMZ is classified as a "prohibited substance" under Commission Regulation

(EU) No 37/2010. Any residue found in food products is a violation [1].
United States: The FDA bans its use in food animals, including extralabel application [7].

International: Other countries like Canada have also banned its use [7]. The Joint FAO/WHO
Expert Committee on Food Additives (JECFA) demands that DMZ should not be detectable in

any animal foods [4] [8].

The table below summarizes the key regulatory and safety information.

Aspect Description

Pharmacological Class Nitroimidazole [1] [2]

Key Safety Concern Suspected carcinogen and mutagen [1] [5]

EU Regulatory Status Prohibited substance; no maximum residue limit (MRL) assigned [1]

US Regulatory Status Banned for use in food-producing animals [7]

Residue Marker DMZ and its metabolite HMMNI [4]

Residue Elimination and Withdrawal

Understanding residue depletion is critical for food safety, even in contexts where the drug is used

therapeutically under strict regulation.

A 2024 study established withdrawal times by feeding chickens a diet containing 500 mg/kg DMZ for 10

days and monitoring residues [4] [9].

Metabolite Profile: The hydroxylated metabolite HMMNI was consistently found at higher
concentrations than the parent DMZ in both tissues and eggs [4].

Slowest Elimination Site: Sebum (skin fat) was the accumulating tissue with the slowest elimination
rate [4] [8].

Recommended Withdrawal:
Broilers: A withdrawal time of 11 days was calculated before slaughter [4].

Laying Hens: An egg abandonment period of 14 days after drug withdrawal was
recommended [4] [8].
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The table below summarizes the elimination half-lives in eggs and the calculated withdrawal periods.

Parameter DMZ Metabolite (HMMNI)

Elimination Half-life in Eggs 0.45 days [4] 0.66 days [4]

Withdrawal Time (Broilers) 11 days [4] -

Egg Abandonment Period (Laying Hens) 14 days [4] [8] -

Modern Research and Detection Methods

While its traditional use is banned, DMZ remains a subject of research, and advanced methods are essential

for monitoring illegal residues.

Novel Applications: A 2022 study explored repurposing DMZ as an anti-virulence agent against
Pseudomonas aeruginosa. It was found to disrupt the bacterial quorum-sensing system, potentially

restoring antibiotic susceptibility [10].
Advanced Detection Protocols:

HPLC-MS/MS: The current gold standard for precise detection of DMZ and HMMNI in complex
matrices like tissue and eggs. A 2024 method achieved a limit of detection (LOD) of 0.5 ng/g
and a limit of quantification (LOQ) of 1.0 ng/g [4] [8].
Electrochemical Sensors: Emerging methods use materials like cassiterite nanoparticles
(SnO₂) incorporated into carbon black composites to create sensitive, cost-effective, and rapid
non-enzymatic sensors for DMZ detection [5].

The experimental workflow for determining residue elimination is summarized below.

Animal Administration
(500 mg/kg DMZ in feed for 10 days)

Sample Collection
(Tissues: muscle, liver, kidney, sebum; Eggs)

Sample Preparation
(Homogenization, extraction with ethyl acetate, SPE clean-up)

Instrumental Analysis
(HPLC-MS/MS with C18 column and MRM detection)

Data Analysis
(Residue quantification, elimination kinetics, withdrawal time calculation)
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Workflow for studying Dimetridazole residue elimination in poultry.

Dimetridazole serves as a notable case of a veterinary drug whose efficacy was overshadowed by its

toxicological risks, leading to widespread regulatory action. Current research focuses on monitoring its
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illegal residues with sophisticated analytical techniques and exploring potential repurposing in new

therapeutic areas.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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